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Compound of Interest

Compound Name: alpha-methylserine-O-phosphate

Cat. No.: B1662262 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper handling and disposal of alpha-methylserine-O-phosphate are critical to ensure

laboratory safety and environmental protection. This guide provides essential, step-by-step

procedures for researchers, scientists, and drug development professionals. The information is

based on globally recognized hazard classifications and best practices for chemical waste

management.

Alpha-methylserine-O-phosphate is classified as acutely toxic if swallowed.[1] Adherence to

the following disposal protocol is mandatory to mitigate risks.

Summary of Key Data
For easy reference, the table below summarizes the essential chemical data for alpha-
methylserine-O-phosphate.
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Property Value Source

Molecular Formula C4H10NO6P PubChem[1]

Molecular Weight 199.10 g/mol PubChem[1]

PubChem CID 3964633 PubChem[1][2]

GHS Hazard Statement H301: Toxic if swallowed PubChem[1]

Disposal Precaution

P501: Dispose of

contents/container to an

approved waste disposal plant

PubChem[1]

Experimental Protocol: Standard Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of alpha-
methylserine-O-phosphate. This procedure should be performed in a designated laboratory

area, and all personnel must wear appropriate Personal Protective Equipment (PPE).

1. Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

2. Waste Collection:

All solid waste contaminated with alpha-methylserine-O-phosphate (e.g., weighing paper,

contaminated tips) must be collected in a designated, leak-proof, and clearly labeled

hazardous waste container.

Aqueous solutions containing alpha-methylserine-O-phosphate should be collected in a

separate, sealed, and labeled container for hazardous liquid waste. Do not mix with other

waste streams unless compatibility has been confirmed.
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3. Labeling:

The hazardous waste container must be labeled with the words "Hazardous Waste," the full

chemical name "alpha-methylserine-O-phosphate," and the associated hazard ("Toxic").

4. Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials, until it is collected by trained

hazardous waste personnel.

5. Final Disposal:

The final disposal of the collected waste must be conducted through an approved and

licensed hazardous waste disposal company, in accordance with local, state, and federal

regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for alpha-
methylserine-O-phosphate.
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Start: Identify alpha-methylserine-O-phosphate Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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